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Compound of Interest

Compound Name: Direct Yellow 106

Cat. No.: B12381963

Direct Yellow 106: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Direct Yellow 106 is a stilbene-class disazo direct dye recognized for its application in the
dyeing of cellulosic materials such as cotton, viscose, and paper. This technical guide provides
an in-depth overview of its chemical structure, physicochemical properties, synthesis, and
applications. Detailed methodologies for representative experimental procedures are included
to facilitate further research and development.

Chemical Structure and Identification

Direct Yellow 106 is a complex aromatic compound characterized by two naphthotriazole
sulfonic acid moieties linked by a central stilbene-azo backbone. The presence of multiple
sulfonic acid groups imparts water solubility, a key characteristic of direct dyes.

Table 1: Chemical Identification of Direct Yellow 106
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Identifier Value

C.I. Name Direct Yellow 106

C.I. Number 40300[1]

CAS Number 12222-60-5[1][2]
Molecular Formula CasH26NsNasO18Se[1][2]
Molecular Weight 1333.10 g/mol [1][2]

hexasodium;2-[3-sulfonato-4-[(E)-2-[2-sulfonato-
4-[[3-sulfonato-4-[(E)-2-[2-sulfonato-4-(5-

IUPAC Name sulfonatobenzo[e]benzotriazol-2-
yl)phenyl]ethenyl]phenyl]diazenyl]phenyl]ethenyl

Jphenyl]lbenzo[e]benzotriazole-5-sulfonate[2]

Direct Yellow ARLE, Direct Fast Yellow 3RLL,

Synonyms
Saturn Yellow L3R[3]

Physicochemical and Spectroscopic Properties

Direct Yellow 106 is typically supplied as a reddish-yellow or orange-yellow powder.[1][4][5][6]
Its high water solubility is a defining feature, though it can be sensitive to hard water.[6][7]

Table 2: Physicochemical Properties of Direct Yellow 106

Property Value

Reddish-yellow to orange-yellow powder[1][4][5]
[6]

Physical Appearance

Hue Reddish Yellow[1]
Solubility Soluble in water[1][8]
Light Fastness 6[1]

Washing Fastness 3-4[1]
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Note: Fastness ratings are typically on a scale of 1 to 8 for light fastness and 1 to 5 for washing

fastness, with higher numbers indicating better fastness.

Synthesis of Direct Yellow 106

The synthesis of Direct Yellow 106 is a multi-step process involving diazotization, azo
coupling, and oxidation reactions. A general manufacturing method is described as the
diazotization of 2-(2-sulfo-4-nitrostyryl)-5-aminobenzenesulfonic acid and its subsequent
coupling with 4-aminonaphthalene-1-sulfonic acid.[4][5] This intermediate is then oxidized to
form the triazole rings.[4][5] Finally, a reduction step, often using glucose and sodium
hydroxide, yields the final azo dye.[4][5][6][7]
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Step 1: Diazotization
NaNOz, HCI
2-(2-Sulfo-4-nitrostyryl)- 0-5°C =
5-aminobenzenesulfonic acid ¥ Diazonium Salt Intermediate
Step 2: Azo Coupling Step 3 & 4: Oxidation and Reduction
\
o Glucose, NaOH
4-Aminonaphthalene-1-sulfonic acid | Intermediate Product Oxidizing Agent Oxidation | Direct Yellow 106
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Prepare Dye Bath
(Dye, Salt, Soda Ash)

'

Introduce Wet Fabric
(40°C)

'

Gradually Heat to 90-95°C

'

Hold for 60-90 mins

'

Cool and Rinse

'

Apply Fixing Agent
(Optional)

'

Dry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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